Cas no 1398046-21-3 (Proxalutamide)

• Product Name: Proxalutamide
• CAS No: 1398046-21-3
• MF: C₂₄H₁₉F₄N₅O₂S
• MW: 517.4986
• MDL: MFCD28502231
• CID: 4761231
• Update Time: 2025-10-30

Proxalutamide Chemical and Physical Properties

Names and Identifiers

• Proxalutamide
• QX6O64GP40
• 4-(4,4-Dimethyl-3-(6-(3-(oxazol-2-yl)propyl)pyridin-3-yl)-5-oxo-2-thioxoimidazolidin-1-yl)-3-fluoro-2-(trifluoromethyl)benzonitrile
• Proxalutamide [WHO-DD]
• SB17303
• 4-(4,4-Dimethyl-3-(6-(3-(2-oxazolyl)propyl)-3-pyridinyl)-5-oxo-2-thioxo-1-imidazolidinyl)-3-fluoro-2-(trifluoromethyl)-benzonitrile
• Q27287540
• 4-(4,4-dimethyl-3-(6-(3-(oxazol-2-yl)propyl)pyridin-3-yl)-5-oxo-2-thioxoimidazolid
• Pruxelutamide
• 4-[4,4-dimethyl-3-[6-[3-(1,3-oxazol-2-yl)propyl]pyridin-3-yl]-5-oxo-2-sulfanylideneimidazolidin-1-yl]-3-fluoro-2-(trifluoromethyl)benzonitrile
• GTPL11992
• GT0918
• AT29744
• 4-(4,4-Dimethyl-3-(6-(3-(2-oxazolyl)propyl)-3-pyridiny

• MDL： MFCD28502231
• Inchi： 1S/C24H19F4N5O2S/c1-23(2)21(34)32(17-9-6-14(12-29)19(20(17)25)24(26,27)28)22(36)33(23)16-8-7-15(31-13-16)4-3-5-18-30-10-11-35-18/h6-11,13H,3-5H2,1-2H3
• InChI Key： KCBJGVDOSBKVKP-UHFFFAOYSA-N
• SMILES： S=C1N(C2C([H])=C([H])C(C#N)=C(C(F)(F)F)C=2F)C(C(C([H])([H])[H])(C([H])([H])[H])N1C1=C([H])N=C(C([H])([H])C([H])([H])C([H])([H])C2=NC([H])=C([H])O2)C([H])=C1[H])=O

Computed Properties

• Exact Mass: 517.11955869 g/mol
• Monoisotopic Mass: 517.11955869 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 36
• Rotatable Bond Count: 6
• Complexity: 894
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 118
• Molecular Weight: 517.5

Additional information on Proxalutamide

Proxalutamide (CAS No. 139804-62-1): A Comprehensive Overview of Its Mechanism, Applications, and Research Advances

Proxalutamide (CAS No. 139804-62-1) is a novel nonsteroidal antiandrogen (NSAA) that has garnered significant attention in recent years due to its potential therapeutic applications, particularly in oncology and endocrinology. As a selective androgen receptor (AR) antagonist, Proxalutamide exhibits high affinity for AR, making it a promising candidate for the treatment of androgen-dependent diseases such as prostate cancer. The compound's unique molecular structure and mechanism of action differentiate it from traditional antiandrogens like bicalutamide or enzalutamide, offering potential advantages in efficacy and safety profiles.

One of the most searched questions about Proxalutamide revolves around its mechanism of action. Unlike first-generation antiandrogens, Proxalutamide not only competitively inhibits androgen binding to AR but also disrupts AR nuclear translocation and DNA binding. This multi-targeted approach enhances its therapeutic potential, particularly in castration-resistant prostate cancer (CRPC), where AR signaling often remains active despite hormonal therapies. Researchers have also explored its potential in treating androgenetic alopecia and acne vulgaris, as these conditions are driven by androgen sensitivity.

The pharmacokinetics of Proxalutamide have been a hot topic in pharmaceutical forums. Studies indicate that the compound demonstrates favorable oral bioavailability and a half-life suitable for once-daily dosing. Its metabolism primarily occurs via CYP3A4, which has implications for drug-drug interactions—a common concern among clinicians prescribing AR-targeted therapies. Patients and healthcare providers frequently search for information on Proxalutamide side effects, which appear milder compared to older antiandrogens, with fewer incidences of gynecomastia and hepatotoxicity reported in clinical trials.

Recent breakthroughs in Proxalutamide research have focused on its immunomodulatory effects. Emerging data suggests that the drug may enhance antitumor immunity by modulating the tumor microenvironment, a finding that aligns with the growing interest in combination therapies for cancer. This has led to investigations pairing Proxalutamide with immune checkpoint inhibitors, a strategy that could address the limitations of monotherapies in advanced prostate cancer.

The development status of Proxalutamide is another frequently searched topic. As of current knowledge, the compound has completed Phase II clinical trials for prostate cancer in several countries, with Phase III trials underway. The pharmaceutical community eagerly awaits results that could position Proxalutamide as a next-generation AR antagonist. Meanwhile, off-label use discussions have surfaced in medical communities, particularly regarding its potential in treating COVID-19 (though such applications remain investigational and require rigorous validation).

From a molecular perspective, the CAS 139804-62-1 compound features a distinct chemical scaffold that contributes to its pharmacological properties. The presence of a fluorinated aromatic ring and a flexible linker region enhances both AR binding affinity and metabolic stability. These structural features have become a focus for medicinal chemists working on next-generation antiandrogens, as they may inform the design of future AR-targeting therapeutics.

Patient advocacy groups often inquire about Proxalutamide availability and Proxalutamide price. While not yet widely approved, the drug has shown promise in clinical settings, with potential advantages in treatment resistance scenarios. Cost-effectiveness analyses will be crucial as the drug progresses through regulatory pathways, especially considering the competitive landscape of prostate cancer treatments.

In the research community, Proxalutamide synthesis and Proxalutamide patents are frequently discussed topics. The synthetic route to this compound involves multiple steps requiring specialized expertise in fluorination chemistry and chiral resolution. Intellectual property surrounding Proxalutamide remains active in multiple jurisdictions, with patent expirations not expected in the near term—a factor that will influence its market trajectory.

Looking ahead, the scientific community continues to explore Proxalutamide's potential beyond its primary indications. Preclinical studies are investigating its effects in breast cancer and polycystic ovary syndrome (PCOS), reflecting the growing understanding of androgen signaling's role in diverse physiological processes. These expanding research directions demonstrate how Proxalutamide may evolve from a prostate cancer drug to a multifaceted therapeutic agent.

For researchers and clinicians seeking detailed information about CAS 139804-62-1, it's important to consult peer-reviewed publications and clinical trial registries. The compound's development exemplifies the ongoing innovation in targeted cancer therapies, particularly in addressing the challenges of treatment resistance. As the Proxalutamide clinical trial data matures, the medical community will gain clearer insights into its appropriate positioning in therapeutic algorithms and its potential to improve patient outcomes in androgen-driven pathologies.